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Compound of Interest

Compound Name: 6-Benzylaminopurine-d5

Cat. No.: B12421717 Get Quote

Essential Safety and Handling Guide for 6-
Benzylaminopurine-d5
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Benzylaminopurine-d5, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and proper management of this chemical.

Hazard Identification and Safety Precautions
6-Benzylaminopurine is classified as hazardous.[1] It can cause skin, eye, and respiratory

irritation.[1][2][3][4] Ingestion may be harmful, with animal studies indicating that ingestion of

less than 150 grams could be fatal or cause serious health damage.[5] It is also suspected of

damaging fertility or the unborn child.[6]

Summary of Hazards:
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Hazard Type Description

Acute Oral Toxicity Harmful if swallowed.[3][5][6]

Skin Corrosion/Irritation Causes skin irritation.[1][2][3][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2][3][4]

Reproductive Toxicity
Suspected of damaging fertility and the unborn

child.[6]

Specific Target Organ Toxicity May cause respiratory irritation.[1][2][3][4]

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects.

[6]

Personal Protective Equipment (PPE)
To mitigate risks, appropriate personal protective equipment must be worn at all times when

handling 6-Benzylaminopurine-d5.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1][7]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][5][6]

To protect eyes from dust

particles and splashes.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To prevent accidental skin

exposure.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA-approved

respirator is recommended if

dust is generated.[6][7]

To avoid inhalation of dust

particles which can cause

respiratory irritation.[1][2]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for safety.
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Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Work Area Preparation:
Ensure clean, designated area.
Verify fume hood functionality.

Gather PPE:
Collect gloves, goggles, lab coat.

Gather Materials:
6-Benzylaminopurine-d5, solvents,

weighing paper, spatulas, glassware.

Weighing:
Carefully weigh the required amount

of the powdered compound.

Dissolving:
Add solvent to the powder.

Mix gently to dissolve.

Clean Equipment:
Decontaminate all used glassware

and tools.

Dispose of Waste:
Segregate and dispose of chemical

waste in labeled containers.

Remove PPE:
Remove gloves and other PPE.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-Benzylaminopurine-d5.
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Experimental Protocol: Stock Solution Preparation

A common procedure in the laboratory is the preparation of a stock solution.

Preparation: In a chemical fume hood, place 100 mg of 6-Benzylaminopurine-d5 powder

into a 100 mL volumetric flask.[2]

Dissolution: Add 2 to 5 mL of sodium hydroxide (NaOH) solution to the flask and swirl until

the powder is fully dissolved.[2]

Dilution: Bring the solution to a final volume of 100 mL using deionized or sterile water,

mixing continuously.[2]

Storage: Store the resulting 1 mg/mL stock solution at 2 to 8°C.[2]

Emergency Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[1][2] If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1][4]

Remove contact lenses if present and easy to

do.[1][4] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth

with water.[6] Never give anything by mouth to

an unconscious person.[4] Seek immediate

medical attention.[4]
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Disposal Plan
Proper disposal of 6-Benzylaminopurine-d5 and its containers is crucial to prevent

environmental contamination.

Waste Collection: All waste materials, including unused product and contaminated items

(e.g., gloves, weighing papers), should be collected in a designated, labeled, and sealed

container for hazardous chemical waste.[1][6]

Environmental Precautions: Do not allow the chemical to enter drains, sewers, or

watercourses.[6] This substance is very toxic to aquatic life.[6]

Disposal Method: Dispose of the chemical waste through a licensed and approved waste

disposal contractor.[1] All disposal activities must comply with local, state, and federal

regulations.[5]

Container Disposal: Empty containers should be handled as hazardous waste, as they may

retain product residue.[5][6] Do not reuse containers. They should be punctured to prevent

reuse and disposed of at an authorized landfill if they cannot be properly cleaned for

recycling.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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